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An In-depth Technical Guide to the Iron-Platinum Binary Alloy Phase Diagram

Introduction
The iron-platinum (Fe-Pt) binary alloy system is of significant scientific and technological

interest due to its remarkable magnetic properties, particularly in the L10 ordered phase, which

exhibits high magnetocrystalline anisotropy. This makes it a promising candidate for

applications in high-density magnetic recording media, permanent magnets, and biomedical

devices. A thorough understanding of the Fe-Pt phase diagram is crucial for controlling the

microstructure and, consequently, the material's properties. This technical guide provides a

comprehensive overview of the Fe-Pt phase diagram, including its key phases and invariant

reactions, detailed experimental protocols for its determination, and visualizations of

experimental workflows.

The Iron-Platinum Phase Diagram
The Fe-Pt phase diagram is characterized by a series of order-disorder transitions. The high-

temperature phase is a disordered face-centered cubic (FCC) solid solution, denoted as

γ(Fe,Pt) or A1. As the temperature decreases, several ordered intermetallic phases, including
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L12-Fe3Pt, L10-FePt, and L12-FePt3, are formed. The stability and composition range of these

phases are critical for tailoring the magnetic properties of the alloy.

Data Presentation: Invariant Reactions and Phase
Transformations
The following tables summarize the key invariant reactions and phase transformation

temperatures in the Fe-Pt system. The data is primarily based on the thermodynamic

assessment by Fredriksson and Sundman (2001).

Table 1: Invariant Reactions in the Fe-Pt Binary System

Reaction Temperature (°C)
Composition (at.%
Pt)

Phases Involved

Peritectic ~1530 ~10 L + δ-Fe ↔ γ-Fe

Eutectoid ~1290 ~48
γ-Fe ↔ L10-FePt +

L12-Fe3Pt

Congruent ~1300 50 L ↔ L10-FePt

Eutectoid ~1280 ~77
γ-Fe ↔ L10-FePt +

L12-FePt3

Table 2: Order-Disorder Transformation Temperatures

Transformation Composition (at.% Pt) Temperature (°C)

A1 ↔ L12 (Fe3Pt) 25 ~1300

A1 ↔ L10 (FePt) 50 ~1300

A1 ↔ L12 (FePt3) 75 ~1280

Experimental Protocols
The determination of the Fe-Pt phase diagram relies on a combination of experimental

techniques to identify phase transitions and establish phase boundaries. The most common
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methods include Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and the

diffusion couple technique.

Differential Scanning Calorimetry (DSC)
DSC is used to detect thermal events such as phase transformations by measuring the

difference in heat flow between a sample and a reference as a function of temperature.

Methodology:

Sample Preparation: Fe-Pt alloy samples with varying compositions are prepared by arc

melting high-purity iron and platinum in an argon atmosphere. The samples are then

homogenized at a high temperature (e.g., 1200 °C) for an extended period (e.g., 24 hours) in

a vacuum-sealed quartz tube and subsequently quenched.

DSC Measurement: A small piece of the homogenized alloy (typically 10-20 mg) is placed in

an alumina crucible. The measurement is performed under a protective argon atmosphere.

Heating and Cooling Cycles: The sample is subjected to controlled heating and cooling

cycles at a constant rate (e.g., 10 °C/min). The heat flow is recorded as a function of

temperature.

Data Analysis: The resulting DSC curve is analyzed to identify peaks corresponding to phase

transitions. The onset temperature of a peak is typically taken as the transformation

temperature.

X-ray Diffraction (XRD)
XRD is employed to identify the crystal structure of the phases present in the alloy at different

temperatures.

Methodology:

Sample Preparation: Samples are prepared as described for DSC analysis. For high-

temperature XRD, a specialized heating stage is used.

XRD Measurement: The sample is irradiated with monochromatic X-rays, and the diffracted

X-rays are detected at various angles (2θ). The measurement is typically performed using

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14222836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu Kα radiation.

Data Acquisition: The XRD pattern is recorded over a specific 2θ range (e.g., 20-100

degrees) with a defined step size and dwell time.

Phase Identification: The obtained diffraction patterns are compared with standard diffraction

data for known phases (e.g., from the Powder Diffraction File database) to identify the crystal

structures present in the sample. The lattice parameters can also be determined from the

peak positions.

Diffusion Couple Technique
The diffusion couple technique is a powerful method for rapidly assessing phase equilibria over

a wide range of compositions.

Methodology:

Couple Assembly: A block of pure iron and a block of pure platinum are brought into intimate

contact under pressure.

Annealing: The diffusion couple is annealed at a specific temperature for a prolonged period

(e.g., 1000 hours) in a vacuum furnace to allow for interdiffusion of the elements.

Cross-Sectional Analysis: After annealing, the couple is sectioned perpendicular to the

original interface, and the cross-section is metallographically prepared (polished and

etched).

Compositional Analysis: The composition profile across the diffusion zone is measured using

an electron probe microanalyzer (EPMA).

Phase Identification: The different phase layers formed in the diffusion zone are identified

based on their composition and, if necessary, by micro-XRD analysis.

Mandatory Visualization
Experimental Workflow for Phase Diagram
Determination
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Caption: Workflow for experimental determination of the Fe-Pt phase diagram.

Logical Relationship for Order-Disorder Transformation
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Caption: Logical flow of order-disorder transformations in the Fe-Pt system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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